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Compound of Interest

Compound Name: N-trans-p-Coumaroyltyrosine

Cat. No.: B15589363 Get Quote

Essential Safety and Handling Guide for N-trans-
p-Coumaroyltyrosine
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds like N-trans-p-Coumaroyltyrosine is paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling N-trans-p-Coumaroyltyrosine, appropriate personal protective equipment is

the first line of defense against potential exposure. The following table summarizes the

recommended PPE based on the potential hazards identified for structurally similar

compounds.
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Body Part Recommended PPE Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Double gloving

may be appropriate for certain

procedures.

Eyes
Safety glasses with side

shields or goggles

Goggles are required when

there is a splash hazard.

Body
Laboratory coat or chemical-

resistant apron

A fully buttoned lab coat is the

minimum requirement. For

tasks with a higher risk of

splashes, a chemical-resistant

apron over the lab coat is

advised.

Respiratory

Use in a well-ventilated area or

with local exhaust ventilation

(fume hood)

If dusts or aerosols may be

generated, a NIOSH-approved

respirator may be necessary.

Safe Handling and Storage Procedures
Proper handling and storage are critical to maintain the integrity of N-trans-p-
Coumaroyltyrosine and the safety of laboratory personnel.

Handling:

Avoid contact with skin and eyes.[1]

Do not breathe dust or aerosols.[1]

Handle in a well-ventilated area, preferably in a chemical fume hood.[1]

Use non-sparking tools to prevent ignition sources.[1]

Wash hands thoroughly after handling.[1]
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Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Protect from light.

For long-term storage, consult the manufacturer's recommendations, which may include

refrigeration or freezing.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation First Aid and Spill Response

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[1]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a suitable

container for disposal. For large spills, contain

the spill and follow institutional emergency

procedures. Prevent entry into waterways.

Disposal Plan
All chemical waste, including N-trans-p-Coumaroyltyrosine and any contaminated materials,

must be disposed of in accordance with local, state, and federal regulations.

Unused Product: Dispose of as hazardous chemical waste. Do not pour down the drain.

Contaminated Materials: Any materials that have come into contact with the chemical (e.g.,

gloves, paper towels, pipette tips) should be considered contaminated and disposed of as
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hazardous waste.

Containers: Empty containers may retain product residue and should be disposed of as

hazardous waste.

Experimental Workflow: Safe Handling of N-trans-p-
Coumaroyltyrosine
The following diagram illustrates a typical workflow for handling N-trans-p-Coumaroyltyrosine
in a laboratory setting, emphasizing the integration of safety measures at each step.
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A typical laboratory workflow for safely handling chemical compounds.
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This procedural guidance is based on best practices for handling similar chemical compounds

and is intended to supplement, not replace, institutional safety protocols and the specific

information provided by the chemical supplier. Always consult the most up-to-date Safety Data

Sheet for the specific compound you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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